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Compound of Interest

Compound Name: Lactimidomycin

Cat. No.: B1249191 Get Quote

Lactimidomycin Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and handling of Lactimidomycin.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Lactimidomycin?

A1: The recommended solvent for dissolving Lactimidomycin is Dimethyl Sulfoxide (DMSO).

[1][2][3]

Q2: What is the known solubility of Lactimidomycin in DMSO?

A2: Lactimidomycin has a reported solubility of 5.72 mg/mL in DMSO, which corresponds to a

concentration of 12.50 mM. It is advisable to use ultrasonic agitation and warming to facilitate

dissolution. It is also recommended to use a fresh, unopened container of DMSO, as the

solvent is hygroscopic and absorbed water can negatively impact the solubility of the product.

Q3: How should I store Lactimidomycin solid and stock solutions?

A3: Solid Lactimidomycin should be stored at -20°C, protected from light.[3] After

reconstitution in a solvent like DMSO, it is recommended to aliquot the stock solution into

single-use vials to avoid repeated freeze-thaw cycles.[3] These stock solutions are stable for up

to 3 months when stored at -20°C[3] or for up to 6 months at -80°C.
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Q4: What is the mechanism of action of Lactimidomycin?

A4: Lactimidomycin is a potent inhibitor of eukaryotic translation elongation.[4] It functions by

binding to the E-site of the 60S ribosomal subunit, which prevents the translocation step of

elongation and thereby halts protein synthesis.[5]

Solubility Data
The solubility of Lactimidomycin has been primarily documented in DMSO. Data for other

common laboratory solvents is not readily available in the published literature. Researchers

requiring the use of alternative solvents should perform small-scale solubility tests to determine

suitability for their specific experimental needs.

Solvent Reported Solubility
Molar
Concentration

Notes

Dimethyl Sulfoxide

(DMSO)
5.72 mg/mL 12.50 mM

Ultrasonic agitation

and warming may be

required. Use of newly

opened, non-

hygroscopic DMSO is

recommended.

Ethanol Data not available Data not available
Empirical testing is

recommended.

Methanol Data not available Data not available
Empirical testing is

recommended.

Water Data not available Data not available

Expected to be poorly

soluble based on its

macrolide structure.

Phosphate-Buffered

Saline (PBS)
Data not available Data not available

Expected to be poorly

soluble.

Experimental Protocols
Protocol for Preparation of a 10 mM Lactimidomycin Stock Solution in DMSO
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Materials:

Lactimidomycin (solid powder)

Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate: Allow the vial of solid Lactimidomycin to come to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Lactimidomycin powder in a sterile

microcentrifuge tube. For 1 mL of a 10 mM stock solution, you will need 4.58 mg of

Lactimidomycin (Molecular Weight: 457.56 g/mol ).

Solvent Addition: Add the calculated volume of high-quality, anhydrous DMSO to the tube

containing the Lactimidomycin powder.

Dissolution:

Cap the tube securely and vortex for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, gentle warming in a 37°C water bath or brief sonication can be used to

aid dissolution.

Final Check: Once fully dissolved, the solution should be clear and free of particulates.
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Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the

aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-term storage

(up to 6 months).

Troubleshooting Guide
Issue Possible Cause(s) Recommended Solution(s)

Lactimidomycin powder does

not fully dissolve in DMSO.

1. Insufficient mixing. 2. Use of

old or hygroscopic DMSO. 3.

Concentration exceeds

solubility limit.

1. Continue vortexing or use

sonication to aid dissolution. 2.

Use a fresh, unopened bottle

of anhydrous DMSO. 3.

Prepare a more dilute stock

solution.

Precipitation observed after

adding DMSO stock to

aqueous media.

1. "Solvent shock" - rapid

change in solvent polarity. 2.

Final concentration in media

exceeds aqueous solubility. 3.

High final concentration of

DMSO affecting cell health.

1. Add the DMSO stock

solution dropwise to the

aqueous media while gently

vortexing. 2. Reduce the final

concentration of

Lactimidomycin in the

experiment. 3. Ensure the final

DMSO concentration in the cell

culture media is non-toxic to

the cells (typically <0.5%).

Inconsistent experimental

results.

1. Degradation of

Lactimidomycin due to

improper storage or multiple

freeze-thaw cycles. 2.

Inaccurate initial concentration

of the stock solution.

1. Always aliquot stock

solutions and avoid repeated

freezing and thawing. Use a

fresh aliquot for each

experiment. 2. Ensure

accurate weighing of the

compound and precise

measurement of the solvent

during stock preparation.
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Lactimidomycin Mechanism of Action

P-site
Translocation

(eEF2-mediated)

3. Moves to P-site

A-site

E-site

Inhibition

mRNA

Peptidyl-tRNA

2. Peptide bond
   formation

Aminoacyl-tRNA
1. Enters A-site

Lactimidomycin
Binds to E-site

4. Moves to E-site

Protein Synthesis
(Elongation)

Blocks

Click to download full resolution via product page

Caption: Mechanism of Lactimidomycin-mediated inhibition of translation elongation.

Experimental Workflow: Preparing Lactimidomycin
Stock Solution
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Caption: Workflow for the preparation of a Lactimidomycin stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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